Diethyl (4-ethoxyphenyl)phosphonate mechanism of action
Diethyl (4-ethoxyphenyl)phosphonate mechanism of action
An In-Depth Technical Guide on the Postulated Mechanism of Action of Diethyl (4-ethoxyphenyl)phosphonate
For Researchers, Scientists, and Drug Development Professionals
Preamble: A Note on Scientific Postulation
This guide provides a detailed technical overview of the postulated mechanism of action for diethyl (4-ethoxyphenyl)phosphonate. As of the latest literature review, no direct experimental studies specifically elucidating the biological activities of this exact molecule have been published. Therefore, this document synthesizes information from the broader class of organophosphorus compounds and structurally related diethyl phenylphosphonate derivatives to construct a scientifically grounded hypothesis. The primary postulated mechanism is the inhibition of acetylcholinesterase, a hallmark of many organophosphates.[1][2][3] This guide further outlines the essential experimental protocols required to validate this hypothesis, providing a roadmap for future research.
Introduction to the Chemical Class: Organophosphonates
Diethyl (4-ethoxyphenyl)phosphonate belongs to the organophosphonate class of organophosphorus compounds. These molecules are characterized by a central phosphorus atom bonded directly to a carbon atom (a P-C bond), distinguishing them from organophosphates which possess a P-O-C linkage. This P-C bond is highly stable and resistant to hydrolysis.[4] Organophosphonates are widely utilized as synthetic reagents, flame retardants, and, most notably, as biologically active agents in pharmaceuticals and agrochemicals due to their ability to act as stable mimics of phosphate-containing natural substrates.[5][6][7]
The general structure consists of a phosphonate core with two ethyl ester groups and a phenyl ring. The substituent at the para-position of the phenyl ring—in this case, an ethoxy group (-OCH₂CH₃)—is critical in modulating the compound's electronic properties and, consequently, its interaction with biological targets.
| Compound Feature | Description | Significance |
| Phosphonate Core | Diethyl phosphonate group [P(O)(OCH₂CH₃)₂] | The electrophilic phosphorus atom is the key to the molecule's primary biological activity. |
| Phenyl Ring | Aromatic ring directly attached to phosphorus | Provides a scaffold for substituents and influences binding affinity to target enzymes. |
| 4-Ethoxy Group | An electron-donating group at the para position | Modifies the reactivity of the phosphonate and the leaving group potential of the phenoxy moiety. |
Postulated Primary Mechanism of Action: Irreversible Inhibition of Acetylcholinesterase (AChE)
The canonical mechanism of action for a vast number of organophosphorus compounds is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[8] AChE is a serine hydrolase responsible for terminating nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).[9]
It is postulated that diethyl (4-ethoxyphenyl)phosphonate acts as an irreversible inhibitor of AChE through a process of phosphonylation.
The Catalytic Mechanism:
-
Binding to the Active Site: The inhibitor first binds to the active site of AChE. The active site contains a catalytic triad of serine (Ser203), histidine (His447), and glutamate (Glu334).
-
Nucleophilic Attack: The hydroxyl group of the catalytic serine (Ser203) performs a nucleophilic attack on the electrophilic phosphorus atom of the phosphonate.
-
Phosphonylation: This attack results in the formation of a stable, covalent phosphonyl-enzyme intermediate. The 4-ethoxyphenoxide acts as the leaving group.
-
Irreversible Inhibition: Unlike the acetyl-enzyme intermediate formed with acetylcholine, which is rapidly hydrolyzed, the phosphonyl-enzyme conjugate is extremely stable and resistant to hydrolysis. This effectively renders the enzyme non-functional.
-
Aging: The phosphonyl-enzyme complex can undergo a further, time-dependent dealkylation process known as "aging," where one of the ethyl groups is lost.[9] This "aged" complex is completely resistant to reactivation by standard oxime antidotes, leading to permanent enzyme inactivation.[10]
The accumulation of acetylcholine in the synaptic cleft due to AChE inhibition leads to hyperstimulation of cholinergic receptors, resulting in a state known as a "cholinergic crisis."
Caption: Postulated mechanism of irreversible AChE inhibition.
Structure-Activity Relationship (SAR): The Role of the 4-Ethoxy Group
While direct data is unavailable, the nature of the substituent on the phenyl ring is known to significantly influence the inhibitory potency of organophosphorus compounds. The 4-ethoxy group likely impacts the molecule's activity in two primary ways:
-
Electronic Effects: The ethoxy group is electron-donating, which can influence the electrophilicity of the phosphorus atom. This affects the rate of the initial nucleophilic attack by the serine residue in the AChE active site.
-
Leaving Group Potential: The potency of organophosphate inhibitors is critically dependent on the pKa of the leaving group (the phenoxide). The electronic properties of the ethoxy substituent directly modulate this pKa, thereby affecting the rate of phosphonylation.
Studies on related compounds like O,S-diethylphenylphosphonothioate have shown that even subtle structural changes can significantly alter inhibitory kinetics against different cholinesterases.[2]
Potential for Alternative Mechanisms of Action
It is important for researchers to consider that while AChE inhibition is the most probable mechanism, various phosphonate derivatives have demonstrated a wide array of other biological activities. These are not confirmed for diethyl (4-ethoxyphenyl)phosphonate but represent potential avenues for investigation.
-
Anticancer Activity: Certain organophosphonates have been shown to induce cell cycle arrest and apoptosis in cancer cell lines.[11]
-
Enzyme Inhibition: Other phosphonate derivatives have been identified as inhibitors of enzymes such as acid phosphatases and purine nucleoside phosphorylase.[12][13]
-
Antimicrobial Properties: Some benzylphosphonates have exhibited cytotoxic effects against bacterial strains.[6]
These alternative activities are highly structure-dependent and would require dedicated screening programs to ascertain their relevance to the compound .
Experimental Protocols for Mechanistic Validation
To move from postulation to confirmation, a series of well-established experimental workflows are required. The following protocols provide a robust framework for investigating the interaction of diethyl (4-ethoxyphenyl)phosphonate with acetylcholinesterase.
Protocol 1: In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is the gold standard for measuring AChE activity and its inhibition.
Objective: To determine if diethyl (4-ethoxyphenyl)phosphonate inhibits AChE activity and to calculate its IC₅₀ value.
Materials:
-
Purified acetylcholinesterase (from human recombinant or other sources)
-
Acetylthiocholine (ATCh) iodide (substrate)
-
5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)
-
Phosphate buffer (e.g., 0.1 M, pH 8.0)
-
Diethyl (4-ethoxyphenyl)phosphonate (test compound)
-
96-well microplate and plate reader (412 nm)
Procedure:
-
Prepare Reagents:
-
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and create a series of dilutions.
-
Prepare working solutions of AChE, ATCh, and DTNB in the phosphate buffer.
-
-
Assay Setup (in triplicate):
-
To each well of a 96-well plate, add 140 µL of phosphate buffer.
-
Add 20 µL of DTNB solution.
-
Add 10 µL of the test compound dilution (or solvent for control wells).
-
Add 20 µL of AChE solution and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme interaction.
-
-
Initiate Reaction:
-
Add 10 µL of ATCh substrate solution to each well to start the reaction.
-
-
Data Acquisition:
-
Immediately begin reading the absorbance at 412 nm every minute for 15-20 minutes. The rate of change in absorbance is proportional to AChE activity.
-
-
Data Analysis:
-
Calculate the rate of reaction for each concentration of the inhibitor.
-
Plot the percentage of AChE inhibition versus the logarithm of the inhibitor concentration.
-
Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) using non-linear regression analysis.
-
Caption: Workflow for the in vitro AChE inhibition assay.
Protocol 2: Determination of Kinetic Parameters (kᵢ, Kᵢ)
Objective: To characterize the type and rate of inhibition.
Procedure: This involves more complex experimental designs, typically using the methods of Kitz and Wilson or others, to dissect the inhibition process.
-
To determine the dissociation constant (Kᵢ) and the rate of inactivation (kᵢ) , the enzyme is incubated with various concentrations of the inhibitor for different periods.
-
The remaining enzyme activity is then measured using the Ellman's assay.
-
Plotting the apparent first-order rate constant against the inhibitor concentration allows for the calculation of Kᵢ and kᵢ. A second-order rate constant (kᵢ/Kᵢ) can then be determined, which is a measure of the inhibitor's potency.
Conclusion and Future Directions
Based on its chemical structure and the extensive body of evidence for the organophosphorus class of compounds, diethyl (4-ethoxyphenyl)phosphonate is strongly postulated to act as an irreversible inhibitor of acetylcholinesterase. The proposed mechanism involves the covalent phosphonylation of the catalytic serine residue within the enzyme's active site, leading to its inactivation.
This guide provides the theoretical framework and the practical experimental protocols necessary to rigorously test this hypothesis. Future research should focus on:
-
Direct Experimental Validation: Performing the described in vitro enzyme inhibition and kinetic studies is the essential next step.
-
Selectivity Profiling: Assessing the inhibitory activity against other serine hydrolases and cholinesterases (e.g., butyrylcholinesterase) to determine selectivity.
-
Cellular and In Vivo Studies: Evaluating the compound's effects in cell-based models of cholinergic neurotransmission and, subsequently, in appropriate in vivo models to understand its physiological and potential toxicological impact.
By systematically applying these methodologies, the scientific community can definitively elucidate the mechanism of action of diethyl (4-ethoxyphenyl)phosphonate and determine its potential for future applications.
References
-
Richards, P., et al. (2020). Mechanisms of organophosphate neurotoxicity. PMC, NIH. [Link]
-
Reiner, E. (2017). Stereospecific cholinesterase inhibition by O,S-diethylphenylphosphonothioate. PubMed. [Link]
-
Colović, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. PMC, NIH. [Link]
-
Masson, P. (2019). Chemoselective Activation of Diethyl Phosphonates: A Modular Synthesis of Biologically Relevant Phosphonylated Scaffolds. ResearchGate. [Link]
-
Gholivand, K., et al. (2016). Diethylalkylsulfonamido(4-methoxyphenyl)methyl)phosphonate/phosphonic acid derivatives act as acid phosphatase inhibitors. Semantic Scholar. [Link]phos-Gholivand-Mohammadi/52486665c3664d930219c6319e7135e5d1656c12)
-
Shabani, S., et al. (2019). Diethyl [(3-phenoxy-2-oxo-4-phenyl-azetidin-1-yl)-phenyl-methyl]-phosphonate as a potent anticancer agent in chemo-differentiation therapy of acute promyelocytic leukemia. PubMed. [Link]
-
Spilling, C. D., et al. (2009). Synthesis and biological evaluation of a phosphonate analog of the natural acetyl cholinesterase inhibitor cyclophostin. SciSpace. [Link]
-
Olejniczak, A., et al. (2022). The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. PMC, NIH. [Link]
-
Al-Mulla, A. (2017). Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications. MDPI. [Link]
-
Musilek, K., et al. (2020). Slow-binding reversible inhibitor of acetylcholinesterase with long-lasting action for prophylaxis of organophosphate poisoning. PMC, NIH. [Link]
-
Bandyopadhyay, S., et al. (2009). Synthesis and Biological Evaluation of a Phosphonate Analog of the Natural Acetyl Cholinesterase Inhibitor Cyclophostin. PMC, NIH. [Link]
-
Tloušt’ová, E., et al. (2017). Design, Synthesis, Biological Evaluation, and Crystallographic Study of Novel Purine Nucleoside Phosphorylase Inhibitors. PMC, NIH. [Link]
-
Norman, R. E., & Neal, R. A. (1976). Studies of the enzymic mechanism of the metabolism of diethyl 4-nitrophenyl phosphorothionate (parathion) by rat liver microsomes. PubMed. [Link]
-
Akiyama, H., et al. (1995). Synthesis and biological activity of the metabolites of diethyl 4-[(4-bromo-2-cyanophenyl)carbamoyl]benzylphosphonate (NO-1886). PubMed. [Link]
-
Bigley, A. N., & Raushel, F. M. (2014). NIH Public Access - Chemistry. NIH Public Access. [Link]
-
Neal, R. A. (1967). Studies on the metabolism of diethyl 4-nitrophenyl phosphorothionate (parathion) in vitro. PubMed. [Link]
-
Kumar, A., et al. (2020). Synthesis and biological evaluation of newly designed phosphonate based bone-seeking agent. ResearchGate. [Link]
-
Hur, E., et al. (2015). A Novel Small-Molecule Inhibitor Targeting the IL-6 Receptor Subunit, Glycoprotein 130. The Journal of Immunology. [Link]
-
Norman, R. E., & Neal, R. A. (1976). Studies of the enzymic mechanism of the metabolism of diethyl 4-nitrophenyl phosphorothionate (parathion) by rat liver microsomes. PubMed. [Link]
-
Norman, B. J., & Neal, R. A. (1976). Studies of the enzymic mechanism of the metabolism of diethyl 4-nitrophenyl phosphorothionate (parathion) by rat liver microsomes. PMC, NIH. [Link]
-
Li, H., et al. (2023). Study on Spontaneous Reactivation and Aging of Acetylcholinesterase Inhibited by Paraoxon and Malaoxon in Ten Species. MDPI. [Link]
-
Misiura, K., et al. (2021). Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. MDPI. [Link]
-
Liu, J., et al. (2021). Is it possible to reverse aged acetylcholinesterase inhibited by organophosphorus compounds? Insight from the theoretical study. RSC Publishing. [Link]
-
ClinicalTrials.gov. (2008). Sulforaphane as an Antagonist to Human PXR-mediated Drug-drug Interactions. ClinicalTrials.gov. [Link]
-
Li, R., et al. (2020). Novel phloroglucinol derivative Compound 21 protects experimental autoimmune encephalomyelitis rats via inhibiting Th1/Th17 cell infiltration. PubMed. [Link]
-
Khan, I., et al. (2023). Inhibition of Acetylcholinesterase with Novel 1, 3, 4, Oxadiazole Derivatives: A Kinetic, In Silico, and In Vitro Approach. ACS Omega. [Link]
-
Kim, J. Y., et al. (2009). Inhibitory activity of prostaglandin E2 production by the synthetic 2'-hydroxychalcone analogues: Synthesis and SAR study. PubMed. [Link]
-
Australian Prescriber. (2000). Bisphosphonates - mechanisms of action. Therapeutic Guidelines. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Stereospecific cholinesterase inhibition by O,S-diethylphenylphosphonothioate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Polyphosphoric acids, reaction products with 2-oxepanone, polyethylene glycol mono-Me ether and tetrahydro-2H-pyran-2-one - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. Slow-binding reversible inhibitor of acetylcholinesterase with long-lasting action for prophylaxis of organophosphate poisoning - PMC [pmc.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. Is it possible to reverse aged acetylcholinesterase inhibited by organophosphorus compounds? Insight from the theoretical study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
- 11. Diethyl [(3-phenoxy-2-oxo-4-phenyl-azetidin-1-yl)-phenyl-methyl]-phosphonate as a potent anticancer agent in chemo-differentiation therapy of acute promyelocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 13. Design, Synthesis, Biological Evaluation, and Crystallographic Study of Novel Purine Nucleoside Phosphorylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
